N-methyl-2-((1-(4-methylquinoline-6-carbonyl)piperidin-4-yl)sulfonyl)acetamide

• IUPAC Name: N-methyl-2-[1-(4-methylquinoline-6-carbonyl)piperidin-4-yl]sulfonylacetamide
• InChI: InChI=1S/C19H23N3O4S/c1-13-5-8-21-17-4-3-14(11-16(13)17)19(24)22-9-6-15(7-10-22)27(25,26)12-18(23)20-2/h3-5,8,11,15H,6-7,9-10,12H2,1-2H3,(H,20,23)
• InChI Key: CKNGIEVEMWVIRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=C(C=CC2=NC=C1)C(=O)N3CCC(CC3)S(=O)(=O)CC(=O)NC
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol
• CAS No.: 1797302-65-8

Description

“N-methyl-2-((1-(4-methylquinoline-6-carbonyl)piperidin-4-yl)sulfonyl)acetamide” is a complex organic compound. It contains a quinoline, piperidine, and sulfonyl group, indicating that it might have interesting chemical and biological properties. The compound has a molecular weight of 389.47.

Scientific Research Applications

Synthesis of Derivatives for Antibacterial Purposes

The compound N-methyl-2-((1-(4-methylquinoline-6-carbonyl)piperidin-4-yl)sulfonyl)acetamide and its derivatives show promise in antibacterial applications. A study synthesized acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores and evaluated their antibacterial potentials. Particularly, one compound demonstrated notable activity against various bacterial strains, including Salmonella typhi, Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus subtilis (Iqbal et al., 2017).

Enzyme Inhibition and Molecular Docking Studies

Further studies have synthesized N-aryl/aralkyl substitued-2"-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives and evaluated them against enzymes like acetylcholinesterase, butyrylcholinesterase, and lipoxygenase. Many of the synthesized compounds displayed promising activity, underscoring their potential in various therapeutic applications (Khalid et al., 2014).

Pharmacological Evaluation and Binding Studies

Antithrombotic Properties

Research on a novel, potent, and selective thrombin inhibitor, structurally related to the compound , has demonstrated significant oral antithrombotic properties in various animal models. This finding indicates the compound's potential in treating conditions related to thrombosis (Lorrain et al., 2003).

Binding Studies with DNA and Proteins

Studies have also been conducted on paracetamol derivatives related to this compound, showing that these compounds can effectively bind with calf thymus DNA and bovine serum albumin (BSA), indicating potential applications in understanding and manipulating DNA-protein interactions (Raj, 2020).